Ethyl 2-tert-butyl-5-methylsulfonyloxy-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-tert-butyl-5-methylsulfonyloxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C16H20O6S/c1-6-20-15(17)13-11-9-10(22-23(5,18)19)7-8-12(11)21-14(13)16(2,3)4/h7-9H,6H2,1-5H3
• InChI Key: AAXHBHPQPNRFAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OS(=O)(=O)C)C(C)(C)C
• Molecular Formula: C16H20O6S
• Molecular Weight: 340.4 g/mol

Description

Ethyl 2-tert-butyl-5-methylsulfonyloxy-1-benzofuran-3-carboxylate is a complex organic compound. It likely contains a benzofuran core, which is a heterocyclic compound. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Scientific Research Applications

Groundwater Biodegradation

Ethyl tert-butyl ether (ETBE): , a related compound to Ethyl 2-tert-butyl-5-methylsulfonyloxy-1-benzofuran-3-carboxylate, is used as a gasoline additive to increase octane number and reduce emissions. . The biodegradation potential of ETBE in groundwater is a significant area of study, particularly the anaerobic biodegradation process, which is less understood compared to aerobic processes.

Biofuel Additive Production

The etherification of bio-sourced isobutylene with ethanol to form ETBE is another application. . The process involves solvent-free catalysis and highlights the influence of CO2 impurities on the liquid phase process. This research is crucial for developing sustainable energy management strategies, particularly in the transport sector.

Environmental Impact Assessment

Understanding the environmental impact of ether oxygenates like ETBE is essential. . This research is vital for environmental protection and the development of effective remediation strategies for contaminants.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many benzofuran derivatives have biological activity, but the specific mechanism of action would depend on the exact structure of the compound and its biological target.

Future Directions

Benzofuran derivatives are a topic of ongoing research due to their biological activity. Future research could potentially explore the synthesis, properties, and applications of this specific compound.